![molecular formula C14H12N2O2S2 B5617511 N-[3-(methylthio)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide](/img/structure/B5617511.png)
N-[3-(methylthio)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide
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Overview
Description
The compound N-[3-(methylthio)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide is part of a broader class of chemical compounds that exhibit significant biological activity and chemical reactivity. These compounds are known for their diverse applications in medicinal chemistry, including their roles as inhibitors and reactants in various chemical reactions.
Synthesis Analysis
The synthesis of similar compounds, such as N,N'-linked benzoannelated isothiazol-3(2H)-one 1,1-dioxides, involves reactions of N-amino heterocycles with 2-chlorosulfonylbenzoyl chloride, yielding good yields and demonstrating potential for generating nitrogen-centered radicals (Zakharova et al., 2010).
Molecular Structure Analysis
Structural analysis of benzisothiazole derivatives, such as 3-benzylamino-1,2-benzisothiazole 1,1-dioxide, reveals distinctive C–N bond lengths and a central C–N–C amine linkage, offering insights into the compound's reactivity (Fonseca).
Chemical Reactions and Properties
Reactions involving benzisothiazole derivatives showcase their versatility, as seen in metal-assisted reactions that form complexes useful in catalytic activation and transfer hydrogenation, indicating a robust framework for exploring chemical properties and reactions (Saleem et al., 2015).
Physical Properties Analysis
The physical properties of benzisothiazole derivatives can be deduced from their crystalline structures and interaction patterns, as demonstrated by compounds forming two-dimensional networks and one-dimensional polymeric complexes, highlighting their potential for forming varied crystalline structures with distinct physical properties (Li et al., 2012).
Chemical Properties Analysis
The chemical properties of compounds within this family, such as phosphoramides and thieno derivatives, show a range of reactivities and potential for the synthesis of complex heterocycles, suggesting a rich area for exploration in the context of N-[3-(methylthio)phenyl]-1,2-benzisothiazol-3-amine 1,1-dioxide (Jensen & Pedersen, 1981).
properties
IUPAC Name |
N-(3-methylsulfanylphenyl)-1,1-dioxo-1,2-benzothiazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2S2/c1-19-11-6-4-5-10(9-11)15-14-12-7-2-3-8-13(12)20(17,18)16-14/h2-9H,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKNQFQWLTVDXPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)NC2=NS(=O)(=O)C3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(methylsulfanyl)phenyl]-1,2-benzothiazol-3-amine 1,1-dioxide |
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